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Compound of Interest

3-Bromo-4'-morpholinomethyl!
Compound Name:

benzophenone
CAS No.: 898769-90-9
Cat. No.: B1293274

Get Quote

Executive Summary

3-Bromo-4'-morpholinomethyl benzophenone (referred to herein as 3-BMB) is a lipophilic,
weakly basic compound characterized by a distinct pH-dependent solubility profile and specific
stability vulnerabilities related to its benzophenone core.

¢ Solubility Class: BCS Class II/IV borderline (High Permeability/Low Solubility at neutral pH).

« Critical Stability Risks: Photochemical degradation (UV-induced radical formation) and N-
oxidation.

o Storage Recommendation: Store at 2—8°C in amber, headspace-purged (N2/Ar) vials to
prevent photo-reductive coupling and oxidative degradation.

Physicochemical Profile & Structural Analysis[1]
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Understanding the molecular architecture is the first step in predicting solvent interaction and

degradation pathways.

Property Value / Prediction Structural Basis
Benzophenone core +
Molecular Formula C18H18BrNO:2 , _
Morpholine moiety
Molecular Weight ~360.25 g/mol Heavy atom (Br) contribution
Tertiary amine (Morpholine N).
) ) [1] Validated against 4-
pKa (Basic) 6.4 — 6.8 (Predicted) ]
benzylmorpholine data [1].[2]
[31[41[5]
High lipophilicity driven by the
) bromobenzophenone scaffold,
LogP (Oct/Wat) 3.8 — 4.2 (Predicted) )
slightly offset by the
morpholine ether oxygen.
H-Bond Donors 0 Aprotic molecule.
Ketone (1), Morpholine Ether
H-Bond Acceptors 3

(1), Morpholine Amine (1).

lonization & pH-Dependent Behavior

The morpholine nitrogen acts as a "solubility switch."

e pH < 5.5 (Acidic): The nitrogen is protonated (

). The molecule becomes cationic, drastically increasing aqueous solubility.

e pH > 7.4 (Neutral/Basic): The molecule exists in its neutral, unionized form. Solubility is

driven solely by lipophilic interactions (LogP ~4), making it virtually insoluble in water.

Solubility Profiling
Solvent Selection Strategy
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Based on Hansen Solubility Parameters (HSP) and the compound's polarity profile, the
following solvent classes are recommended for synthesis, purification, and analysis.

Tahle 1° Predicted Snluhili’ry Perfaormance

Representative . . Application
Solvent Class Predicted Solubility
Solvents Context

_ Primary solvent for
) Dichloromethane ) )
Chlorinated High (>100 mg/mL) synthesis and
(DCM), Chloroform )
extraction.

Stock solutions for
Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL) bioassays; reaction
media.

Crystallization solvent

) Moderate (10-30 (solubility increases
Polar Protic Methanol, Ethanol o ]
mg/mL) significantly with
heat).
o 0.1 N HCI, Acetate ) Dissolution testing;
Aqueous (Acidic) Moderate to High )
Buffer (pH 4.5) salt formation.
o Non-solvent;
Negligible (<0.1 )
Aqueous (Neutral) Water, PBS (pH 7.4) JmL) antisolvent for
mg/m
J precipitation.
Antisolvent; washing
Hydrocarbon Hexane, Heptane Low (<5 mg/mL)

impurities.

Protocol: Thermodynamic Solubility Determination
(Shake-Flask Method)

Standard: OECD Guideline 105 [2]
Objective: Determine the saturation solubility of 3-BMB in various media.

o Preparation: Add excess 3-BMB solid (~50 mg) to 5 mL of the target solvent in a borosilicate
glass vial.
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o Equilibration: Agitate at 25°C = 0.1°C for 24 hours using an orbital shaker (avoid magnetic
stir bars to prevent grinding effects).

e pH Check: For aqueous buffers, measure pH before and after addition. The basic morpholine
may shift the pH of weak buffers.

o Separation: Filter the suspension through a 0.45 um PVDF syringe filter (pre-saturated to
prevent adsorption).

» Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (Detection @
254 nm).

Stability Assessment
Photochemical Instability (Critical Risk)

The benzophenone moiety is a known triplet-state sensitizer. Upon UV irradiation (300—-360
nm), the carbonyl group undergoes intersystem crossing to a triplet state (

e Mechanism: The triplet state can abstract hydrogen atoms from the solvent (or the
morpholine arm), leading to pinacol coupling or radical polymerization.

» Heavy Atom Effect: The 3-Bromo substituent enhances spin-orbit coupling, potentially
increasing the quantum vyield of the triplet state, making 3-BMB more photosensitive than
unsubstituted benzophenone [3].

Oxidative Instability

The methylene bridge adjacent to the morpholine nitrogen (benzylic position) and the
morpholine ring itself are susceptible to oxidation, leading to N-Oxide (NMO) formation.

Hydrolytic Stability
o Ketone: Generally stable to hydrolysis.

e C-N Bond: The benzylic C-N bond is stable under standard hydrolytic conditions but may
cleave under extreme oxidative stress.
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Visualization: Degradation & Solubility Logic
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Figure 1: Solubility switching mechanism and primary degradation pathways for 3-BMB.

Validated Experimental Protocols
Forced Degradation Study (Stress Testing)

Standard: ICH Q1A(R2) [4]

Perform these tests to validate the stability profile and develop "stability-indicating" analytical

methods.

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b1293274/docs?utm_src=pdf-body-img#technical-guide-solubility-and-stability-profiling-of-3-bromo-4-morpholinomethyl-benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Stress Condition

Protocol Details

Expected Outcome

Acid Hydrolysis

0.1 N HCI, 60°C, 24 hours

Stable. < 2% degradation

expected.

Base Hydrolysis

0.1 N NaOH, 60°C, 24 hours

Stable. Ketone and amine are

robust.

Degradation. Monitor for N-

Oxidation 3% H20:2, RT, 4 hours oxide peak (+16 Da mass
shift).
) Xenon Arc Lamp (1.2 million High Degradation. Monitor for
Photolysis .
lux hours) benzhydrols and dimers.
Thermal 80°C (Solid State), 7 days Stable (assuming MP > 80°C).

Analytical Method Parameters (HPLC)

To accurately monitor solubility and stability, use the following baseline chromatographic
conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pum, 4.6 x 100 mm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Keeps amine protonated/sharp).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Wavelength: 254 nm (Benzophenone 1-1t* transition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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